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Compound of Interest

Compound Name: Enasidenib Mesylate

Cat. No.: B607306

Enasidenib Mesylate Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of Enasidenib
Mesylate for experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is the solubility of Enasidenib Mesylate in DMSQO?

Al: Enasidenib Mesylate exhibits high solubility in Dimethyl Sulfoxide (DMSO). Multiple
suppliers report a solubility of approximately 80-100 mg/mL in fresh, anhydrous DMSO.[1][2][3]
To achieve this concentration, sonication may be recommended.[1] It is crucial to use newly
opened or properly stored anhydrous DMSO, as moisture can significantly reduce the solubility
of the compound.[3]

Q2: How soluble is Enasidenib Mesylate in aqueous solutions or cell culture media?

A2: Enasidenib Mesylate is practically insoluble in aqueous solutions across a physiological
pH range (pH 1.2 and 7.4), with a reported solubility of < 74 pg/mL.[4] Direct dissolution in cell
culture media is not recommended due to its low aqueous solubility. The standard practice is to
first prepare a high-concentration stock solution in DMSO and then dilute it to the final desired
concentration in the culture medium.
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Q3: What is the recommended procedure for preparing a working solution of Enasidenib
Mesylate for cell culture experiments?

A3: To prepare a working solution, first create a high-concentration stock solution in DMSO
(e.g., 10 mM). This stock solution should then be serially diluted with either DMSO or the cell
culture medium to an intermediate concentration before adding it to the final culture system.
This gradual dilution helps prevent precipitation of the compound. For instance, to achieve a
final concentration of 1 uM in your cell culture, you can dilute a 10 mM DMSO stock solution to
1 mM with DMSO, and then add 2 pL of the 1 mM solution to 2 mL of cell culture medium.[1]

Q4: Can | store the Enasidenib Mesylate stock solution?

A4: Yes, stock solutions of Enasidenib Mesylate in DMSO can be stored. For long-term
storage, it is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles
and store it at -80°C for up to a year or -20°C for up to one month.[3][5]

Solubility Data

Molar
Solvent Solubility (mg/mL) Concentration Notes
(mM)
Sonication is
recommended. Use
DMSO >80 - 100 mg/mL ~140.48 - 175.60 mM
fresh, anhydrous
DMSO.[1][2][3]
Aqueous Solutions ) Practically insoluble.
<0.074 mg/mL Not Applicable
(pH 1.2 - 7.4) [4]
Water 0.0235 mg/mL Not Applicable

Experimental Protocols

Protocol for Preparation of Enasidenib Mesylate Stock
and Working Solutions for In Vitro Cell Culture
Experiments
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e Materials:
o Enasidenib Mesylate powder
o Anhydrous, sterile DMSO
o Sterile microcentrifuge tubes
o Sterile, pyrogen-free pipette tips
o Vortex mixer
o Sonicator (optional, but recommended)
o Appropriate cell culture medium
e Preparation of 10 mM Stock Solution in DMSO:

o Calculate the required amount of Enasidenib Mesylate powder for your desired volume of
10 mM stock solution (Molecular Weight: 569.48 g/mol ).

o Aseptically weigh the Enasidenib Mesylate powder and transfer it to a sterile
microcentrifuge tube.

o Add the calculated volume of anhydrous, sterile DMSO to the tube.
o Vortex the solution thoroughly for several minutes to aid dissolution.

o If the compound does not fully dissolve, sonicate the solution at a low frequency until it
becomes clear.[1]

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[3][5]
e Preparation of Working Solution in Cell Culture Medium:

o Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.
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o Perform a serial dilution of the stock solution to an intermediate concentration using either
DMSO or your cell culture medium. This is a critical step to prevent precipitation. For
example, dilute the 10 mM stock 1:10 in sterile culture medium to get a 1 mM intermediate
solution.

o Add the appropriate volume of the intermediate solution to your cell culture plates
containing the final volume of medium to achieve the desired final concentration (e.g., 1
UM, 10 pM).

o Gently mix the contents of the well or plate to ensure even distribution of the compound.

o Important: The final concentration of DMSO in the cell culture should be kept low (typically
< 0.5%) to avoid solvent-induced cytotoxicity. Remember to include a vehicle control
(medium with the same final concentration of DMSO) in your experiments.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation upon dilution in

culture medium

The compound's low aqueous
solubility. Adding a high
concentration of the DMSO
stock directly to the aqueous
medium can cause it to crash

out of solution.

Perform serial dilutions of the
DMSO stock solution in the
culture medium. For example,
prepare an intermediate
dilution before making the final

working solution.[1]

Inconsistent experimental

results

Degradation of the compound
due to improper storage or
repeated freeze-thaw cycles of

the stock solution.

Aliguot the stock solution into
single-use volumes and store
them at -80°C. Avoid repeated

freezing and thawing.[3]

Inaccurate initial concentration

of the stock solution.

Ensure the Enasidenib
Mesylate powder is accurately
weighed and completely
dissolved in DMSO. Use of
sonication can aid in complete

dissolution.[1]

Cell toxicity observed in control

group

High concentration of DMSO in

the final culture medium.

Ensure the final concentration
of DMSO in your experiments
is non-toxic to your specific cell
line (typically < 0.5%). Always
include a vehicle control (cells
treated with the same
concentration of DMSO as the

experimental group).

Visualizations

Signaling Pathway of Enasidenib
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Caption: Enasidenib inhibits mutant IDH2, reducing 2-HG and restoring myeloid differentiation.

Experimental Workflow for Enasidenib Solution
Preparation
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Caption: Workflow for preparing Enasidenib Mesylate stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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